Cas no 2227855-46-9 (rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227855-46-9
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 5877557
• PubChem ID: 165830767
• Update Time: 2025-10-23

rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• 2227855-46-9
• EN300-1937788

• Inchi： 1S/C12H13BrO2/c1-6-3-4-8(7(2)11(6)13)9-5-10(9)12(14)15/h3-4,9-10H,5H2,1-2H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： ZTMAICXOHZKTNE-VHSXEESVSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid

rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid, with CAS No. 2227855-46-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. The molecule consists of a cyclopropane ring fused with a carboxylic acid group and a substituted phenyl ring containing bromine and methyl substituents. These structural elements contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate biological systems through unique stereochemical interactions. The presence of the cyclopropane ring in rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid provides a rigid framework that can enhance molecular stability and bioavailability. Additionally, the substitution pattern on the phenyl ring—specifically the bromine and methyl groups—plays a critical role in determining the compound's electronic properties and reactivity.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes, such as inflammation and cancer progression. For instance, recent findings suggest that rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid may exhibit selective inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies.

The synthesis of rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclization techniques, followed by functionalization of the phenyl ring to introduce the bromine and methyl substituents. The stereochemical outcome of these reactions is crucial for obtaining the desired (1R,2R) configuration, which is essential for optimizing biological activity.

In terms of applications, rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid has shown potential in several areas beyond pharmaceuticals. For example, its unique electronic properties make it a candidate for use in advanced materials science applications, such as in the development of novel polymers or electronic materials. Furthermore, its stability under various environmental conditions suggests that it could be utilized in industrial processes requiring robust chemical intermediates.

From an environmental perspective, understanding the fate and transport of rac-(1R,2R)-2-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid is critical for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial influences. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

Looking ahead, ongoing research aims to further elucidate the mechanistic details underlying the biological activity of rac-(1R,2R)-carboxylic acid. Advances in computational chemistry are being leveraged to model its interactions with target proteins at an atomic level. Such insights are expected to guide the design of more potent and selective derivatives with enhanced therapeutic profiles.

In conclusion, rac-(1R, ̈́)cyclopropane-carboxylic acid represents a compelling example of how structural complexity can be harnessed to create compounds with diverse functional applications. Its unique combination of stereochemistry and functional groups positions it as a valuable tool in both academic research and industrial innovation.